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Abstract

Semaglutide, a glucagon-like peptide-1 (GLP-1) receptor agonist, represents a significant
breakthrough in the management of type 2 diabetes and obesity. Developed by Novo Nordisk,
its commercial success is underpinned by a robust and complex intellectual property portfolio.
This guide provides a comprehensive technical analysis of the patent landscape surrounding
Semaglutide, with a particular focus on the core molecule, its chemical modifications,
manufacturing processes, and therapeutic applications. We will delve into the key patents that
form the foundation of Semaglutide's exclusivity, explore the scientific rationale behind its
design, and examine the strategic "lifecycle management” of its intellectual property. This
document also clarifies the term "P29," a designation referring to a crucial 29-amino acid
peptide intermediate in the semi-synthetic production of Semaglutide.

Introduction: The Scientific and Commercial
Significance of Semaglutide
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Semaglutide is a potent and long-acting GLP-1 receptor agonist that has demonstrated
remarkable efficacy in improving glycemic control and promoting weight loss.[1] Initially
approved for the treatment of type 2 diabetes under the brand names Ozempic®
(subcutaneous injection) and Rybelsus® (oral tablet), its therapeutic applications have
expanded to include chronic weight management with Wegovy® (higher-dose subcutaneous
injection).[2][3][4] The success of these products has been a major driver of revenue for Novo
Nordisk and has spurred intense competition within the pharmaceutical industry.[3]

The core of Semaglutide's innovation lies in its molecular structure, which is a modified analog
of the native human GLP-1 hormone.[4] These modifications enhance its stability, prolong its
half-life, and improve its therapeutic profile.[5] This guide will dissect the key patents that
protect these innovations, providing researchers and drug development professionals with a
detailed understanding of the intellectual property landscape they must navigate.

Core Intellectual Property: The Semaglutide
Molecule

The foundational patents for Semaglutide protect the composition of matter of the molecule
itself. These patents are the cornerstone of Novo Nordisk's intellectual property strategy,
providing the broadest and most fundamental protection.

Chemical Structure and Key Modifications

Semaglutide's structure is characterized by three key modifications compared to native GLP-1,
which are central to its patentability and enhanced therapeutic properties:

e Amino Acid Substitution at Position 8: The substitution of alanine with 2-aminoisobutyric acid
(Aib) at this position prevents enzymatic degradation by dipeptidyl peptidase-4 (DPP-4).[2]
This modification significantly extends the molecule's half-life.

e Lysine Acylation at Position 26: A spacer and a C18 fatty diacid moiety are attached to the
lysine residue at position 26.[6] This modification facilitates binding to serum albumin, which
acts as a carrier in the bloodstream, further prolonging the drug's duration of action and
reducing renal clearance.[7]
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e Arginine Substitution at Position 34: The substitution of lysine with arginine at this position
also contributes to the molecule's stability.

These modifications collectively result in a GLP-1 analog with a half-life of approximately one
week, allowing for once-weekly subcutaneous administration.[5]

Foundational "Composition of Matter" Patents

The primary patents covering the Semaglutide molecule are U.S. Patent No. 8,129,343 and
U.S. Patent No. 8,536,122.[4] These patents disclose the specific chemical structure of
Semaglutide and its analogs, providing broad protection for the core invention.

Patent Number Title Key Claims

] N Claims covering the modified
Pharmaceutical compositions ) -
. GLP-1 analog with specific
US 8,129,343 comprising a compound for the ) ) o
_ amino acid substitutions and
treatment of type 2 diabetes )
acylation.[4][8]

Claims detailing the

composition of Semaglutide,
US 8,536,122 Acylated GLP-1 compounds including the non-natural

amino acid substitutions and

the acylated side chain.[4]

The expiration dates of these core patents are a critical factor in the timeline for the potential
entry of generic competition. In the United States, the '343 patent is expected to expire in 2031,
following a patent term extension.[8] However, patent expiration timelines vary by jurisdiction,
with some countries, such as China and Canada, seeing expirations as early as 2026.[2][3][9]

The "P29" Intermediate: A Key to Manufacturing

The term "Semaglutide P29" refers to a crucial intermediate in the semi-synthetic
manufacturing process of the drug.[10][11][12] Specifically, P29 is a 29-amino acid peptide
backbone of Semaglutide, also referred to as GLP-1 K34R (9-37).[10][13]

This intermediate is produced through recombinant E. coli expression.[10] Subsequently,
through a series of chemical modifications, including fatty acid chain modification and
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condensation with a His-Aib dipeptide, the P29 intermediate is converted into the final
Semaglutide active pharmaceutical ingredient (API).[10] The use of this semi-synthetic route,
which is consistent with the process used for the original drug, is a key aspect of the
manufacturing patents.[6][10]

Manufacturing Process Patents

Novo Nordisk and other entities have filed patents covering various aspects of the Semaglutide
manufacturing process. These patents often focus on improving the efficiency, purity, and yield
of the synthesis. Key patented methodologies include:

e Solid-Phase Peptide Synthesis (SPPS): This is a common method for synthesizing peptides,
where the peptide chain is assembled step-by-step on a solid support.[14][15] Patents in this
area cover specific coupling reagents, protecting groups, and cleavage strategies to optimize
the synthesis of the Semaglutide backbone and the attachment of the side chain.[14][15][16]

e Liquid-Phase Peptide Synthesis: Some patents describe methods involving the synthesis of
peptide fragments in solution, which are then coupled together.[15][16]

o Recombinant Production: As mentioned, the P29 intermediate is produced recombinantly.
[10] Patents may cover the specific expression vectors, host cells (e.g., E. coli or yeast), and
purification processes used to obtain this key intermediate.[17]

o Hybrid Approaches: Many patented processes combine fragment synthesis with stepwise
solid-phase synthesis to improve efficiency and reduce the generation of impurities.[15]
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Diagram 1: Simplified Workflow of Semaglutide Semi-Synthesis.
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Expanding the Patent Fortress: Formulations and
Therapeutic Uses

Beyond the core composition of matter patents, Novo Nordisk has built a "patent fortress"
around Semaglutide through secondary patents.[18] This strategy, often referred to as "lifecycle
management,” aims to extend market exclusivity by protecting incremental innovations.[18]

Formulation Patents: Enabling Oral Delivery

A significant innovation in the Semaglutide franchise is the development of an oral formulation,
Rybelsus®. This was a major breakthrough, as peptides are notoriously difficult to administer
orally due to degradation in the gastrointestinal tract. The key to this formulation is the use of
an absorption enhancer, sodium N-(8-(2-hydroxybenzoyl)amino)caprylate (SNAC).[4]

U.S. Patent No. 10,278,923 is a key patent protecting this oral formulation.[4] It describes a
tablet containing Semaglutide and SNAC, which protects the peptide from enzymatic
degradation and facilitates its absorption. The development of a stable and effective oral
formulation represents a distinct and patentable invention over the injectable form.

Therapeutic Use and Dosing Regimen Patents

Patents have also been granted for specific therapeutic uses and dosing regimens of
Semaglutide. For example, U.S. Patent No. 9,764,003 and U.S. Patent No. 12,029,779 cover
the use of Semaglutide for weight reduction at specific weekly doses.[4][19] These "method of
use" patents can provide an additional layer of protection, even after the core composition of
matter patents expire.
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Patent Number Title Key Claims

A tablet formulation containing
US 10,278,923 GLP-1 peptides in oral therapy =~ Semaglutide and the
absorption enhancer SNAC.[4]

Administration of Semaglutide
Method for reducing body once weekly in an amount of at
US 9,764,003 _
weight least 0.7 mg and up to 1.6 mg

for weight reduction.[4]

Administration of Semaglutide

Semaglutide in medical in an amount of about 2.4 mg
US 12,029,779 _ _
therapy weekly for weight reduction.[4]
[19]

The Competitive Landscape: Patent Litigation and
Challenges

The significant commercial success of Semaglutide has inevitably led to patent challenges from
generic and biosimilar manufacturers seeking to enter the market.[20] Novo Nordisk has been
actively defending its patent portfolio in various jurisdictions.

o United States: In the U.S., Novo Nordisk has engaged in patent litigation with several generic
drug manufacturers.[8][21] Settlements have been reached with some companies, the terms
of which are confidential but likely include agreements on generic entry dates.[8]

o Europe: The European Patent Office (EPO) has seen challenges to Novo Nordisk's
Semaglutide patents.[20][22][23] In some cases, patents related to the tablet formulation
have been revoked, while others have been upheld.[22][23][24][25]

e China: A Chinese court initially invalidated a key Semaglutide patent, but this decision was
later overturned on appeal.[2][18] With the core patent set to expire in 2026 in China, the
market is poised for the entry of generic versions.[3][4]
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Diagram 2: Simplified GLP-1 Receptor Signaling Pathway Activated by Semaglutide.
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Conclusion: A Multifaceted Intellectual Property
Strategy

The intellectual property surrounding Semaglutide is a testament to a well-executed,
multifaceted strategy. By securing broad composition of matter patents, protecting innovative
manufacturing processes and intermediates like P29, and expanding the patent portfolio to
include novel formulations and therapeutic uses, Novo Nordisk has established a formidable
barrier to competition. For researchers and drug development professionals, a thorough
understanding of this complex patent landscape is essential for navigating the development of
new therapies in the metabolic disease space. The ongoing patent challenges and the
staggered expiration of patents in different regions will continue to shape the competitive
dynamics of this lucrative market for years to come.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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